3-((1-(2-(4-oxoquinazolin-3(4H)-yl)acetyl)piperidin-3-yl)oxy)pyrazine-2-carbonitrile
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Description
3-((1-(2-(4-oxoquinazolin-3(4H)-yl)acetyl)piperidin-3-yl)oxy)pyrazine-2-carbonitrile is a useful research compound. Its molecular formula is C20H18N6O3 and its molecular weight is 390.403. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Heterocyclic Compounds
A study by Al-Issa (2012) discusses the synthesis of a series of pyridine and fused pyridine derivatives, highlighting the versatility of certain carbonitrile precursors in generating various heterocyclic compounds. This research is foundational in understanding the reactivity and potential applications of similar structures in developing new chemical entities (S. A. Al-Issa, 2012).
Fused Isoquinoline Systems
Deady, Loria, and Quazi (1996) explored the reactions of an iminoisocoumarin with nitrogen nucleophiles, leading to the formation of various isoquinoline derivatives. This work demonstrates the chemical diversity achievable through strategic synthetic pathways, contributing to the compound class including 3-((1-(2-(4-oxoquinazolin-3(4H)-yl)acetyl)piperidin-3-yl)oxy)pyrazine-2-carbonitrile (L. Deady, P. Loria, N. Quazi, 1996).
Reactivity and Rearrangements
Ortín et al. (2010) studied the base-promoted transannular rearrangements in pyrazino[1,2-b]isoquinolin-4-ones, showing how structural manipulations can lead to new heterocyclic frameworks. Such research underscores the complexity and potential of these molecules for generating bioactive compounds (Irene Ortín, Juan F González, E. D. L. Cuesta, C. Avendaño, 2010).
Biological Activity Studies
Bouazizi, Romdhane, and Jannet (2014) synthesized 3,4-dihydropyrano[c]chromene derivatives from a carbonitrile precursor and evaluated them as potential acetylcholinesterase inhibitors. This line of research is critical for discovering new therapeutic agents for diseases like Alzheimer's (Younes Bouazizi, Anis Romdhane, H. Jannet, 2014).
Properties
IUPAC Name |
3-[1-[2-(4-oxoquinazolin-3-yl)acetyl]piperidin-3-yl]oxypyrazine-2-carbonitrile |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18N6O3/c21-10-17-19(23-8-7-22-17)29-14-4-3-9-25(11-14)18(27)12-26-13-24-16-6-2-1-5-15(16)20(26)28/h1-2,5-8,13-14H,3-4,9,11-12H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MSEPHHVZYMPGRX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C(=O)CN2C=NC3=CC=CC=C3C2=O)OC4=NC=CN=C4C#N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18N6O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
390.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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